N-(4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H16N4O5S/c24-16-4-1-11(9-20-16)18(26)23-19-22-13(10-29-19)8-17(25)21-12-2-3-14-15(7-12)28-6-5-27-14/h1-4,7,9-10H,5-6,8H2,(H,20,24)(H,21,25)(H,22,23,26)
• InChI Key: ORFPUQIZJJUHGK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol
• CAS No.: 946233-88-1

Description

The compound is a complex organic molecule that contains several functional groups, including a dihydrobenzo[b][1,4]dioxin ring, a thiazole ring, and a dihydropyridine ring. These functional groups suggest that the compound might have interesting chemical and biological properties.

Scientific Research Applications

Synthesis and Antibacterial Activity

Novel analogs incorporating similar structural motifs have been designed and synthesized, displaying promising antibacterial activity against bacteria such as Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized through reactions involving amino groups and substituted benzaldehydes, with their structures confirmed by various spectroscopic methods. The antibacterial efficacy was assessed through MIC values, indicating their potential as novel antibacterial agents (Palkar et al., 2017).

Antimicrobial and Antifungal Activities

Derivatives of thiazolidine-2,4-dione carboxamide and amino acid were synthesized and evaluated for their antimicrobial and antifungal activities. Several of these compounds showed weak to moderate activity against Gram-negative bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Abd Alhameed et al., 2019).

Removal of Heavy Metals

A novel magnetic nanoadsorbent based on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide was synthesized for the removal of heavy metals such as Zn2+ and Cd2+ from industrial wastes. The adsorbent showed high adsorption capacities and could be an effective solution for treating industrial wastewater (Zargoosh et al., 2015).

Heterocyclic Syntheses

Research into synthesizing novel heterocyclic compounds, including pyrido and thieno derivatives, has demonstrated the versatility of related chemical frameworks in constructing complex molecules with potential biological activities. These syntheses often involve microwave-assisted reactions or multi-component processes, leading to compounds with diverse applications in medicinal chemistry and material science (Faty et al., 2011).

Future Directions

Future research could focus on elucidating the synthesis, structure, chemical reactions, mechanism of action, and physical and chemical properties of this compound. In addition, its potential biological activities and applications could be explored.